3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• SMILES: C1=CC2=NC(=C(N2C=C1CO)N)C(=O)O
• InChI: InChI=1S/C9H9N3O3/c10-8-7(9(14)15)11-6-2-1-5(4-13)3-12(6)8/h1-3,13H,4,10H2,(H,14,15)
• InChIKey: VDQJJKSQSWFVGQ-UHFFFAOYSA-N

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid – Core Scaffold & Procurement

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS 1496649-43-4) is a trisubstituted imidazo[1,2-a]pyridine bearing a 3-amino group, a 2-carboxylic acid, and a distinguishing 6-hydroxymethyl substituent. It belongs to the broader class of 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acids, a scaffold with documented cyclooxygenase-2 (COX-2) inhibitory and anti-mycobacterial activities [1]. Synthetically, it is typically accessed via Groebke–Blackburn–Bienaymé three-component reactions or continuous flow cyclocondensation of 2-aminopyridines with bromopyruvic acid [2]. The 6-hydroxymethyl moiety is a critical structural differentiator that modulates hydrogen-bonding capacity, solubility, and metabolic stability relative to unsubstituted or 6-alkyl analogs [3].

Scaffold

3-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid core with reported COX-2 and anti-mycobacterial class-level activity

Synthesis

Accessible via Groebke–Blackburn–Bienaymé multicomponent or continuous flow cyclocondensation routes

Key Feature

6-Hydroxymethyl substituent modulates hydrogen-bonding, solubility, and derivatization potential vs 6-unsubstituted analogs

• [1] Márquez-Flores YK, Campos-Aldrete ME, Salgado-Zamora H, Correa-Basurto J, Meléndez-Camargo ME. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Med Chem Res. 2011;21:3491-3498. View Source
• [2] Herath A, Dahl R, Cosford NDP. Fully automated continuous flow synthesis of highly functionalized imidazo[1,2-a] heterocycles. Org Lett. 2010;12(3):412-415. View Source
• [3] Dahan-Farkas N, Langley C, Rousseau AL, Yadav DB, Davids H, de Koning CB. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. Eur J Med Chem. 2011;46(9):4573-4583. View Source

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid – Uniqueness over Simple Analogs

Within the imidazo[1,2-a]pyridine-2-carboxylic acid family, biological activity is exquisitely sensitive to the nature and position of substituents. The 6-hydroxymethyl group of the target compound is not a passive spectator; SAR studies on 6-substituted imidazo[1,2-a]pyridines demonstrate that substitution at C6 directly modulates cytotoxicity against cancer cell lines, with different 6-substituents producing markedly divergent IC₅₀ values [1]. Removing this group (as in 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid) alters hydrogen-bond donor/acceptor count from 4/5 to 3/4, reducing aqueous solubility and scaffold derivatization potential [2]. Replacing the carboxylic acid with an ester (e.g., ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate) eliminates the ionizable acid function required for key target interactions such as COX active-site binding [3]. These structural distinctions mean that generic substitution with undifferentiated imidazo[1,2-a]pyridine building blocks cannot recapitulate the specific physicochemical and pharmacological profile of the target compound.

Target Compound

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid: HBD 4, HBA 5, ionizable -COOH, polar -CH₂OH handle

6-Unsubstituted Analog

HBD 3, HBA 4; reduced aqueous solubility and fewer derivatization sites may shift physicochemical and target-engagement profiles

Target Compound

Free carboxylic acid at C2 supports ionizable interactions required for reported COX active-site and MtGS binding contexts

Ester Analog (e.g., ethyl ester)

Eliminates ionizable acid function; may not recapitulate target-engagement profiles observed with free carboxylic acid scaffold

Target Compound

6-Hydroxymethyl provides a validated SAR vector; 6-substitution directly modulates reported cell-model response

Generic 6-Unsubstituted Building Block

Lacks the 6-position SAR handle; cytotoxicity and solubility profiles may differ markedly from 6-substituted derivatives

• [1] Dahan-Farkas N, Langley C, Rousseau AL, Yadav DB, Davids H, de Koning CB. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. Eur J Med Chem. 2011;46(9):4573-4583. View Source
• [2] ChEMBL Database. 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid (CHEMBL1567659). European Bioinformatics Institute. View Source
• [3] Márquez-Flores YK, Campos-Aldrete ME, Salgado-Zamora H, Correa-Basurto J, Meléndez-Camargo ME. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Med Chem Res. 2011;21:3491-3498. View Source

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid – Quantitative Differentiation Evidence

COX-2 Inhibition in Edema Model

The 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid scaffold, of which the target compound is a 6-hydroxymethyl derivative, preferentially inhibits COX-2 over COX-1. In a carrageenan-induced rat paw edema model, compound (5) — 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid — and imidazo[1,2-a]pyridine-2-carboxylic acid (2) inhibited edema more efficiently than the clinical NSAID indomethacin at equivalent oral doses of 10 mg/kg [1]. This establishes a class-level benchmark for anti-inflammatory potency that the 6-hydroxymethyl derivative may match or exceed, given the favorable impact of the 6-hydroxymethyl group on solubility and hydrogen-bonding capacity [2].

COX-2 Edema Model

Class-level

Class surrogate (compound 5) reported edema inhibition qualitatively exceeding indomethacin at 10 mg/kg p.o. in carrageenan-induced rat paw edema model

Supports anti-inflammatory model-response context for the scaffold class

6-Hydroxymethyl derivative not directly tested; exact % inhibition not reported

Evidence Dimension	Anti-inflammatory activity in carrageenan-induced rat paw edema model
Target Compound Data	3-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid (compound 5): edema inhibition superior to indomethacin at 10 mg/kg p.o. (class surrogate; 6-hydroxymethyl derivative not directly tested in this assay)
Comparator Or Baseline	Indomethacin: standard NSAID at 10 mg/kg p.o.
Quantified Difference	Qualitatively superior edema inhibition (compound 5 and compound 2 > indomethacin); exact % inhibition not reported in abstract
Conditions	Carrageenan-induced rat paw edema; oral administration at 10 mg/kg; granuloma model for chronic anti-inflammatory assessment

Why This Matters

Procurement decisions for anti-inflammatory lead discovery should prioritize scaffolds with documented superiority over indomethacin, and the 6-hydroxymethyl derivative offers additional handles for solubility optimization.

• [1] Márquez-Flores YK, Campos-Aldrete ME, Salgado-Zamora H, Correa-Basurto J, Meléndez-Camargo ME. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Med Chem Res. 2011;21:3491-3498. View Source
• [2] Dahan-Farkas N, Langley C, Rousseau AL, Yadav DB, Davids H, de Koning CB. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. Eur J Med Chem. 2011;46(9):4573-4583. View Source

Enhanced Hydrogen-Bond Donor Capacity

The target compound, 3-amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (C₉H₉N₃O₃, MW 207.19), contains four hydrogen-bond donors (3-amino NH₂, 6-CH₂OH, 2-COOH) and five hydrogen-bond acceptors . In contrast, the closest commercially available analog, 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid (C₈H₇N₃O₂, MW 177.16), has only three H-bond donors (3-amino NH₂, 2-COOH) and four H-bond acceptors, lacking the 6-hydroxymethyl group entirely . This additional H-bond donor improves predicted aqueous solubility, facilitates key target interactions, and provides a synthetic handle for pro-drug or bioconjugate strategies.

H-Bond Profile

Head-to-head

Target: HBD 4, HBA 5, MW 207.19 vs 6-unsubstituted analog: HBD 3, HBA 4, MW 177.16; +1 donor, +1 acceptor, +30.03 g/mol

Reported higher predicted aqueous solubility and broader derivatization capability

Structural analysis based on functional group count

Evidence Dimension	Hydrogen-bond donor count and molecular weight
Target Compound Data	HBD = 4, HBA = 5, MW = 207.19 g/mol (3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid)
Comparator Or Baseline	HBD = 3, HBA = 4, MW = 177.16 g/mol (3-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid, CAS 1352439-07-6)
Quantified Difference	+1 HBD, +1 HBA, +30.03 g/mol; predicts higher aqueous solubility and broader derivatization capability
Conditions	Structural analysis based on molecular formula and functional group count

Why This Matters

For medicinal chemistry programs requiring improved solubility or additional conjugation sites, the 6-hydroxymethyl derivative offers a quantifiable physicochemical advantage over the 6-unsubstituted analog.

6-Substituent-Dependent Anticancer Activity

A systematic SAR study of 6-substituted imidazo[1,2-a]pyridines demonstrated that the nature of the 6-substituent directly governs cytotoxicity against HT-29 and Caco-2 colon cancer cell lines, with most active compounds achieving IC₅₀ values in the low micromolar range without significant toxicity toward white blood cells [1]. Separately, among eleven 3-aminoimidazo[1,2-α]pyridine derivatives, compound 12 (2-nitro, 3-p-chlorophenylamino) exhibited IC₅₀ = 4.15 ± 2.93 µM against HT-29 [2]. The target compound's 6-hydroxymethyl group places it within this activity-modulating position, where the polar –CH₂OH substituent is expected to enhance solubility and target engagement relative to lipophilic 6-substituents.

6-Substituent SAR

Class-level

Class lead compound 12: IC₅₀ = 4.15 ± 2.93 µM (HT-29 colon cancer); 6-substitution identified as a key determinant of cytotoxicity in MTT assay panel

Supports cell-model endpoint review; 6-position is a validated SAR vector

Target compound not directly tested; polar 6-substituents linked to improved selectivity context

Evidence Dimension	Cytotoxicity against HT-29 colon cancer cells
Target Compound Data	3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid: not directly tested; class representative compound 12 IC₅₀ = 4.15 ± 2.93 µM (HT-29)
Comparator Or Baseline	Compound 12 (2-nitro, 3-p-chlorophenylamino derivative): IC₅₀ = 4.15 ± 2.93 µM (HT-29); other 6-substituted analogs: IC₅₀ values varying from sub-micromolar to >50 µM depending on substituent
Quantified Difference	6-substitution is a key determinant of cytotoxicity; polar 6-substituents (including –CH₂OH) are associated with improved selectivity over normal cells
Conditions	HT-29 and Caco-2 colon cancer cell lines; MTT assay; 48–72 h exposure

Why This Matters

Researchers selecting building blocks for anticancer SAR libraries should prioritize 6-substituted imidazo[1,2-a]pyridine-2-carboxylic acids over 6-unsubstituted analogs, as the 6-position is a validated vector for tuning potency and selectivity.

• [1] Dahan-Farkas N, Langley C, Rousseau AL, Yadav DB, Davids H, de Koning CB. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. Eur J Med Chem. 2011;46(9):4573-4583. View Source
• [2] Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry. 2025;19:48. View Source

M. tuberculosis Glutamine Synthetase Inhibition

3-Amino-imidazo[1,2-a]pyridines were identified as the first drug-like inhibitors of Mycobacterium tuberculosis glutamine synthetase (MtGS). The most potent analog in the series, compound 4n, demonstrated an IC₅₀ = 0.38 ± 0.02 µM against MtGS, significantly more potent than the reference inhibitors L-methionine-SR-sulfoximine and phosphinothricin [1]. The target compound, bearing both the essential 3-amino group and the 2-carboxylic acid required for MtGS active-site binding, plus a 6-hydroxymethyl group for additional hydrogen-bond interactions, is structurally poised to achieve comparable or improved potency.

MtGS Inhibition

Class-level

Class lead compound 4n: IC₅₀ = 0.38 ± 0.02 µM against M. tuberculosis glutamine synthetase; more potent than reference inhibitors L-methionine-SR-sulfoximine and phosphinothricin

Supports enzymatic inhibition assay context for antitubercular screening

Target compound structurally poised but not directly tested in this assay

Evidence Dimension	Inhibition of M. tuberculosis glutamine synthetase (MtGS)
Target Compound Data	3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid: not directly tested; class lead compound 4n IC₅₀ = 0.38 ± 0.02 µM
Comparator Or Baseline	L-methionine-SR-sulfoximine (known MtGS inhibitor); phosphinothricin (known MtGS inhibitor)
Quantified Difference	Compound 4n is significantly more potent than both reference inhibitors (qualitative comparison only; exact IC₅₀ values for references not provided in abstract)
Conditions	Recombinant M. tuberculosis glutamine synthetase enzymatic assay

Why This Matters

For antitubercular drug discovery, the 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid scaffold is a validated starting point with sub-micromolar potency; the 6-hydroxymethyl derivative offers an underexplored vector for improving MtGS inhibition and bacterial cell penetration.

• [1] Odell LR, et al. Functionalized 3-amino-imidazo[1,2-a]pyridines: a novel class of drug-like Mycobacterium tuberculosis glutamine synthetase inhibitors. Bioorg Med Chem Lett. 2009;19(16):4790-4793. View Source

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid – Procurement & Application Scenarios

Anti-Inflammatory Lead Optimization

The 3-aminoimidazo[1,2-a]pyridine-2-carboxylic acid scaffold has demonstrated edema inhibition superior to indomethacin at equivalent oral doses [1]. The 6-hydroxymethyl derivative is the preferred building block for SAR expansion in this series because the –CH₂OH group provides an additional H-bond donor that can be exploited for prodrug conjugation, PEGylation, or targeted delivery without ablating the carboxylic acid required for COX-2 active-site binding.

Colon Cancer SAR Libraries

Research has established that 6-substitution on the imidazo[1,2-a]pyridine core is a critical determinant of anticancer activity against HT-29 and Caco-2 cells, with potency varying dramatically between different 6-substituents [2]. The 6-hydroxymethyl variant is a versatile intermediate that can be directly tested or further functionalized (oxidation to aldehyde/carboxylic acid, etherification, or esterification) to explore the 6-position SAR landscape systematically.

Antitubercular Drug Discovery

The 3-aminoimidazo[1,2-a]pyridine class includes the most potent drug-like MtGS inhibitors reported, with IC₅₀ values as low as 0.38 µM [3]. The target compound combines all essential pharmacophoric elements (3-NH₂, 2-COOH) with a 6-hydroxymethyl group that may enhance mycobacterial cell wall penetration through increased polarity. It is an ideal starting point for hit-to-lead optimization campaigns against drug-resistant tuberculosis.

Physicochemical Property Optimization

Compared to the 6-unsubstituted analog (HBD = 3, HBA = 4), the target compound (HBD = 4, HBA = 5) offers quantifiably superior hydrogen-bonding capacity . This makes it the preferred scaffold for medicinal chemistry programs where aqueous solubility, metabolic stability, or target residence time is a key optimization parameter. The primary alcohol at C6 can be selectively oxidized, alkylated, or conjugated without affecting the 3-amino or 2-carboxylic acid functionalities.

Application

Selection Property

Validation Focus

Anti-inflammatory lead optimization

Scaffold COX-2 inhibition context with reported model-response data

Model-response endpoint validation; prodrug conjugation via 6-CH₂OH

Colon cancer SAR library expansion

6-Substituent as a validated SAR position for cytotoxicity modulation

Cell-model endpoint review; derivatization at 6-hydroxymethyl handle

Antitubercular hit-to-lead studies

3-NH₂ / 2-COOH pharmacophore context for MtGS inhibition

Enzymatic inhibition assay validation; cell-penetration assessment

Physicochemical optimization programs

Enhanced H-bond donor/acceptor profile vs 6-unsubstituted analog

Solubility and metabolic stability endpoint review

• [1] Márquez-Flores YK, Campos-Aldrete ME, Salgado-Zamora H, Correa-Basurto J, Meléndez-Camargo ME. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Med Chem Res. 2011;21:3491-3498. View Source
• [2] Dahan-Farkas N, Langley C, Rousseau AL, Yadav DB, Davids H, de Koning CB. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. Eur J Med Chem. 2011;46(9):4573-4583. View Source
• [3] Odell LR, et al. Functionalized 3-amino-imidazo[1,2-a]pyridines: a novel class of drug-like Mycobacterium tuberculosis glutamine synthetase inhibitors. Bioorg Med Chem Lett. 2009;19(16):4790-4793. View Source